Cas no 1353998-15-8 (2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol)

• Product Name: 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol
• CAS No: 1353998-15-8
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 2156380
• Update Time: 2025-11-06

2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclopropyl-((r)-1-methyl-piperidin-3-yl)-amino]-ethanol
• (R)-2-(Cyclopropyl(1-methylpiperidin-3-yl)amino)ethanol
• AM95508
• 2-[Cyclopropyl-((R)-1-methylpiperidin-3-yl)amino]ethanol
• 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol

• Inchi： 1S/C11H22N2O/c1-12-6-2-3-11(9-12)13(7-8-14)10-4-5-10/h10-11,14H,2-9H2,1H3/t11-/m1/s1
• InChI Key： WPJZGKOVTOFFEM-LLVKDONJSA-N
• SMILES： OCCN([C@H]1CN(C)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Topological Polar Surface Area: 26.7

Additional information on 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol

Recent Advances in the Study of 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol (CAS: 1353998-15-8)

The compound 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol (CAS: 1353998-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which play a critical role in signal transduction pathways. This binding affinity has been linked to its potential efficacy in treating neurological disorders, including Parkinson's disease and schizophrenia. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of these interactions.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have demonstrated that 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol can modulate specific signaling pathways involved in cancer cell proliferation and apoptosis. For instance, in vitro experiments using human cancer cell lines have shown that the compound induces cell cycle arrest and promotes apoptosis in a dose-dependent manner. These findings suggest its potential as a novel chemotherapeutic agent, although further in vivo studies are required to validate these effects.

The synthesis and optimization of 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol have also been a focal point of recent research. Chemists have developed more efficient synthetic routes to produce the compound with higher yields and purity. Additionally, structural modifications have been explored to enhance its pharmacological profile, such as improving its bioavailability and reducing potential side effects. These advancements are crucial for the compound's transition from laboratory research to clinical trials.

Despite the promising results, several challenges remain. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), need to be thoroughly characterized. Furthermore, potential toxicity and off-target effects must be carefully evaluated to ensure its safety for human use. Ongoing research aims to address these issues through comprehensive preclinical studies.

In conclusion, 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol (CAS: 1353998-15-8) represents a promising candidate for therapeutic development in neurology and oncology. Its unique structural and pharmacological properties make it a valuable subject of study, with the potential to address unmet medical needs. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential and bring it closer to clinical application.